Cas no 152700-31-7 (2-Propanone,1-(3-acetyl-2,3-dimethyloxiranyl)- (9CI))

2-Propanone,1-(3-acetyl-2,3-dimethyloxiranyl)- (9CI) structure
152700-31-7 structure
Product Name:2-Propanone,1-(3-acetyl-2,3-dimethyloxiranyl)- (9CI)
CAS No:152700-31-7
MF:C9H14O3
MW:170.205663204193
CID:99152
PubChem ID:45086534
Update Time:2025-04-18

2-Propanone,1-(3-acetyl-2,3-dimethyloxiranyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Propanone,1-(3-acetyl-2,3-dimethyloxiranyl)- (9CI)
    • 2-Propanone, 1-(3-acetyl-2,3-dimethyloxiranyl)- (9CI)
    • 152700-31-7
    • 2-PROPANONE, 1-(3-ACETYL-2,3-DIMETHYLOXIRANYL)-
    • DB-282245
    • Inchi: 1S/C9H14O3/c1-6(10)5-8(3)9(4,12-8)7(2)11/h5H2,1-4H3
    • InChI Key: HNRGUKAXAKYPRP-UHFFFAOYSA-N
    • SMILES: O1C(C(C)=O)(C)C1(C)CC(C)=O

Computed Properties

  • Exact Mass: 170.09432
  • Monoisotopic Mass: 170.094
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.7A^2
  • XLogP3: -0.3

Experimental Properties

  • PSA: 46.67
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